Cas no 2034543-92-3 (3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea)

• Product Name: 3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea
• CAS No: 2034543-92-3
• MF: C₁₉H₁₉F₃N₄O₂
• MW: 392.374974489212
• CID: 5335595
• Update Time: 2025-07-01

3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea
• 1-[2-(3,5-dimethylpyrazol-1-yl)-2-(furan-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea
• 3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C19H19F3N4O2/c1-12-9-13(2)26(25-12)16(17-7-4-8-28-17)11-23-18(27)24-15-6-3-5-14(10-15)19(20,21)22/h3-10,16H,11H2,1-2H3,(H2,23,24,27)
• InChI Key： ZFAVLDNOWYIYGO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(NCC(C1=CC=CO1)N1C(C)=CC(C)=N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 534
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1

Additional information on 3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea

Comprehensive Analysis of 3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea (CAS No. 2034543-92-3)

The compound 3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea (CAS No. 2034543-92-3) is a structurally unique urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture combines a furan ring, a pyrazole moiety, and a trifluoromethylphenyl group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, given the prevalence of similar structures in drug discovery.

In recent years, the demand for heterocyclic compounds like this urea derivative has surged due to their role in targeted therapy and precision medicine. The 3,5-dimethylpyrazole segment is known for its metabolic stability, while the furan-2-yl group contributes to enhanced binding affinity in enzymatic interactions. This compound’s trifluoromethylphenyl moiety further augments its lipophilicity, a critical factor in drug permeability and blood-brain barrier penetration—a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, the preparation of CAS No. 2034543-92-3 involves multi-step reactions, including N-alkylation and urea coupling. Its purity and stability are often verified via HPLC and NMR spectroscopy, techniques frequently searched by analytical chemists. The compound’s structure-activity relationship (SAR) is also a subject of ongoing studies, particularly in optimizing its pharmacokinetic properties for potential therapeutic use.

Environmental and green chemistry considerations are increasingly relevant in compound development. Researchers are exploring sustainable synthesis routes for 2034543-92-3, such as catalysis or solvent-free reactions, aligning with the global push for eco-friendly manufacturing. This aligns with frequent searches on "green synthesis of heterocycles" and "sustainable drug development."

In agrochemical applications, derivatives of this compound show promise as plant growth regulators or pest control agents, owing to their ability to interfere with specific enzymatic pathways in pests. The furan and pyrazole components are particularly effective in modulating biological activity, a feature highlighted in recent patents and publications.

Given the rise of AI-driven drug discovery, computational studies on 2034543-92-3 have gained traction. Molecular docking simulations predict its affinity for protein targets like tyrosine kinases, a frequent query in cheminformatics forums. Such insights accelerate the compound’s repurposing potential for diseases like cancer or inflammatory disorders.

In summary, 3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-[3-(trifluoromethyl)phenyl]urea represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural complexity and adaptability to modern research trends ensure its continued relevance in scientific exploration.